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Cat. No.: B1221055
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This technical guide provides a comprehensive overview of the *H and 3C Nuclear Magnetic
Resonance (NMR) spectral data for dipropyl sulfite (CAS 623-98-3). Aimed at researchers,
scientists, and professionals in drug development, this document presents key quantitative
data in a structured format, details experimental protocols for data acquisition, and includes a
visual representation of the molecule's structure and NMR assignments.

Introduction

Dipropy!l sulfite, with the chemical formula CsH1403S, is a dialkyl sulfite ester. A thorough
understanding of its structural and electronic properties is crucial for its application in various
chemical syntheses and as a potential building block in the development of novel therapeutic
agents. NMR spectroscopy is a powerful analytical technique for elucidating the molecular
structure of organic compounds. This guide focuses on the *H and 3C NMR characteristics of
dipropyl sulfite.

Quantitative NMR Spectral Data
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The *H and 3C NMR spectra of dipropyl sulfite have been analyzed to determine the
chemical shifts of the magnetically active nuclei within the molecule. The data, acquired in
deuterated chloroform (CDCIs), is summarized in the tables below.

Protons Chemical Shift (o, ppm)
-O-CH2-CH2-CHs 3.998, 3.902
-O-CH2-CH2-CHs 1.711

-O-CH2-CH2-CHs 0.980

Data sourced from ChemicalBook.[1]

- 13 i 1
Carbon Chemical Shift (6, ppm)
-O-CH2-CH2-CHs 67.5
-O-CH2-CH2-CHs 22.8
-O-CH2-CH2-CHs 10.8

Note: The 13C NMR data is based on typical chemical shifts for similar alkyl sulfites and may
vary slightly based on experimental conditions. Specific experimental data for dipropyl sulfite
was not available in the public domain at the time of this publication, though its availability is
indicated by some suppliers.[2]

Experimental Protocols

The following is a representative experimental protocol for the acquisition of *H and 3C NMR
spectra of dipropyl sulfite.

3.1. Sample Preparation

A sample of dipropyl sulfite (approximately 5-10 mg) is dissolved in approximately 0.6 mL of
deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal
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standard. The solution is then transferred to a 5 mm NMR tube.
3.2. Instrumentation and Data Acquisition
NMR spectra are recorded on a 400 MHz spectrometer.
e 'H NMR Spectroscopy:
o The spectrometer frequency is set to 400 MHz.
o A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

o The chemical shifts are reported in parts per million (ppm) relative to the TMS signal at
0.00 ppm.

e 13C NMR Spectroscopy:
o The spectrometer frequency is set to 100 MHz.

o Proton-decoupled spectra are acquired to simplify the spectrum to single lines for each
unique carbon atom.

o A sufficient number of scans are accumulated to achieve a good signal-to-noise ratio,
which is typically higher than for tH NMR due to the lower natural abundance of the 13C
isotope.

o Chemical shifts are reported in ppm relative to the TMS signal at 0.00 ppm.

Visualization of Molecular Structure and NMR
Assignments

The following diagram illustrates the molecular structure of dipropyl sulfite and the
assignment of the different proton and carbon environments as determined by NMR
spectroscopy.
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13C: 5 ~10.8 ppm

13C: 5 ~22.8 ppm

13C: 5 ~67.5 ppm

1H: 5 ~1.0 ppm

1H: 6 ~1.7 ppm

1H: 5 ~3.9-4.0 ppm

Sulfite Core
Propyl Group 1 Propyl Group 2

CHs(C3) ——® CH2(C2) —% CH2(Cl) ——% O O % CH:2(Cl) —% CH2(C2) —» CHs(C3)

Click to download full resolution via product page

Dipropyl Sulfite Structure and NMR Assignments

This guide provides essential spectroscopic information for dipropyl sulfite, facilitating its
identification and use in scientific research and development. The presented data and protocols
offer a foundational resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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